2-[(1S,5R)-1-Bicyclo[3.1.0]hexanyl]ethanol

• IUPAC Name: 2-[(1S,5R)-1-bicyclo[3.1.0]hexanyl]ethanol
• InChI: InChI=1S/C8H14O/c9-5-4-8-3-1-2-7(8)6-8/h7,9H,1-6H2/t7-,8-/m1/s1
• InChI Key: WFHVYWJQIWFRAI-HTQZYQBOSA-N
• Canonical SMILES: C1CC2CC2(C1)CCO
• Isomeric SMILES: C1C[C@@H]2C[C@@]2(C1)CCO
• Molecular Formula: C8H14O
• Molecular Weight: 126.20 g/mol
• CAS No.: 2378490-50-5

Description

“2-[(1S,5R)-1-Bicyclo[3.1.0]hexanyl]ethanol” is a chemical compound with the molecular formula C8H14O. It is a derivative of bicyclo[3.1.0]hexane.

Synthesis Analysis

The synthesis of bicyclo[3.1.0]hexanes, which includes “this compound”, can be achieved via a (3 + 2) annulation of cyclopropenes with cyclopropylanilines. This process involves the use of an organic or an iridium photoredox catalyst and blue LED irradiation. The reaction yields good results for a broad range of cyclopropene and cyclopropylaniline derivatives.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by a bicyclic hexane ring attached to an ethanol group. The molecular weight of this compound is approximately 126.196 Da.

Scientific Research Applications

Green Chemistry and Biofuel Research

• Ionic Liquids for Alcohol Extraction : Research by Chapeaux et al. (2008) explores the use of ionic liquids for extracting alcohols from water, a process relevant for biofuel production and purification. This study underscores the importance of finding efficient separation techniques for biofuels and related compounds (Chapeaux et al., 2008).

• Biomass-Derived Gasoline Additives : Sacia et al. (2015) describe the synthesis of biomass-derived methylcyclopentane as a gasoline additive, highlighting the potential of biomass as a source for sustainable fuel additives. This work reflects the broader interest in utilizing renewable resources for fuel production (Sacia et al., 2015).

Organic Synthesis and Material Science

• Fluorescent Sensors : Yang et al. (2003) developed a ratiometric fluorescent sensor for Ag(I) with high selectivity and sensitivity, demonstrating the application of organic compounds in the development of chemical sensors (Yang et al., 2003).

• Supramolecular Helices : Sarvary et al. (2002) investigated the self-assembly of chiral bicyclic keto-alcohols into supramolecular helices, showcasing the relevance of organic compounds in constructing complex molecular architectures (Sarvary et al., 2002).

Analytical Chemistry

• Ethanol in Gasoline Analysis : Conklin et al. (2014) developed a method for determining ethanol content in gasoline using FT-IR spectroscopy, illustrating the importance of analytical methods in fuel quality control (Conklin et al., 2014).

Future Directions

The future directions for the study and application of “2-[(1S,5R)-1-Bicyclo[3.1.0]hexanyl]ethanol” are not specified in the search results. Given its synthesis from cyclopropenes and cyclopropylanilines, it may have potential applications in areas where these compounds are used.